N-[3-(2,5-dimethylanilino)quinoxalin-2-yl]thiophene-2-sulfonamide

• IUPAC Name: N-[3-(2,5-dimethylanilino)quinoxalin-2-yl]thiophene-2-sulfonamide
• InChI: InChI=1S/C20H18N4O2S2/c1-13-9-10-14(2)17(12-13)23-19-20(22-16-7-4-3-6-15(16)21-19)24-28(25,26)18-8-5-11-27-18/h3-12H,1-2H3,(H,21,23)(H,22,24)
• InChI Key: JLZZEKIBXHLLDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC2=NC3=CC=CC=C3N=C2NS(=O)(=O)C4=CC=CS4
• Molecular Formula: C20H18N4O2S2
• Molecular Weight: 410.5 g/mol

Description

“N-[3-(2,5-dimethylanilino)quinoxalin-2-yl]thiophene-2-sulfonamide” is a chemical compound that belongs to the class of heterocyclic compounds known as thiophenes. Thiophenes and their derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene-based analogs are synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

The molecular structure of “N-[3-(2,5-dimethylanilino)quinoxalin-2-yl]thiophene-2-sulfonamide” includes a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It also contains a quinoxalin-2-yl group and a 2,5-dimethylanilino group.

Chemical Reactions Analysis

The synthesis of thiophene derivatives often involves reactions such as the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, producing aminothiophene derivatives.

Scientific Research Applications

Plasma Physics and Fusion Research

• Plasma research often involves studying the behavior of charged particles in high-energy environments. While not directly related to this compound, the term “plasma” appears in its name. .